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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675

Introduction

The phasing out of lead-based pigments due to their toxicity has necessitated the adoption of
high-performance, lead-free alternatives in the coatings industry. Pigment Yellow 182 (C.I.
128300) is a brilliant, single azo organic pigment that serves as an effective and safe
replacement for traditional lead chromate yellows.[1][2] Its formulation into modern paint
systems, particularly water-based acrylics, offers excellent color strength, good durability, and
compliance with environmental regulations.

These application notes provide researchers and formulation chemists with a comprehensive
guide to incorporating Pigment Yellow 182 into a lead-free, water-based yellow architectural
paint. This document includes detailed protocols for formulation, application, and performance
testing, along with expected quantitative data to benchmark results. For comparative purposes,
data for a high-performance inorganic alternative, Pigment Yellow 184 (Bismuth Vanadate), is
also presented.

Pigment Properties

Pigment Yellow 182 is characterized by its bright yellow hue, high color strength, and good
resistance properties.[1] A summary of its key technical specifications is provided below,
alongside those of the inorganic benchmark, Pigment Yellow 184.

Table 1: Technical Properties of Yellow Pigments
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Pigment Yellow 184

Pigment Yellow 182 . Test Method /
Property ) (Inorganic
(Organic) Standard
Benchmark)
C.l. Name Pigment Yellow 182 Pigment Yellow 184 -
C.I. Number 128300 771740 -
Chemical Class Monoazo Bismuth Vanadate -
CAS Number 67906-31-4 14059-33-7 -
Molecular Formula C22H20N6O0s BiVOa4 -
Heat Stability (in
) ~160 °C >300 °C DIN 53772
Coatings)
Lightfastness (Full ISO 105-B01 (Blue
6-7 (Very Good) 8 (Excellent)
Shade) Wool Scale)
Solvent Resistance Good Excellent Internal Standard
Opacity Semi-Transparent Opaque Visual Assessment

Note: Performance properties can vary based on the specific paint formulation and substrate.

Experimental Protocols

The following sections detail the materials, equipment, and step-by-step procedures for
creating and evaluating a lead-free yellow paint.

Materials and Equipment

Table 2: Required Materials and Equipment
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Recommended
Category Item )
Supplier/Grade
) ) Sudarshan Sudacolor™, or
Pigments Pigment Yellow 182

equivalent

Titanium Dioxide (Rutile)

Ti-Pure™ R-902+, or

equivalent

Resin/Binder

Styrene-Acrylic Emulsion (e.g.,
45-50% solids)

Dow PRIMAL™, BASF
JONCRYL™, or equivalent

Additives

Dispersing Agent (Wetting
Agent)

Evonik ZETASPERSE®, or

equivalent

Defoamer (e.g., mineral oil-
based)

BYK-024, or equivalent

Rheology Modifier (Thickener)

Ashland Natrosol™, or

equivalent

Coalescing Agent (e.g.,
Texanol™)

Eastman

pH Adjuster (e.g., AMP-95)

Angus Chemical Company

Solvents

Deionized Water

Laboratory Grade

Propylene Glycol

Technical Grade

Equipment

High-Speed Disperser (e.g.,

Cowles blade)

Laboratory Scale

Laboratory Scale

0.01 g sensitivity

Grindometer (Hegman Gauge)

0-100 um range

Automatic Film Applicator /

Drawdown Bar

100 pm (4 mil) wet film
thickness

Glossmeter (60°)

Conforming to ASTM D523

Cross-Hatch Adhesion Tester
Kit

Conforming to ASTM D3359
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Conical Mandrel Bend Tester Conforming to ASTM D522

Spectrophotometer /
) For CIELAB measurements
Colorimeter

Formulation Procedure

This protocol is based on a representative formulation for a water-based architectural coating.
The process is divided into three main stages: grind, letdown, and final adjustment.

Table 3: Starting-Point Formulation for Lead-Free Yellow Paint

Stage Ingredient Weight (%)
Grind Stage Deionized Water 15.0
Propylene Glycol 3.0
Dispersing Agent 1.0
Defoamer 0.3
pH Adjuster (AMP-95) 0.2
Titanium Dioxide (Rutile) 18.0
Pigment Yellow 182 5.0
Letdown Stage Sty.rene—AcryIic Emulsion (48% 450
solids)

Coalescing Agent (Texanol™) 2.0

Defoamer 0.2

Rheology Modifier (2.5%

Final Adjustment ) 10.0
solution)

Deionized Water 0.3

Total 100.0

Protocol Steps:
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o Grind Stage (Pigment Dispersion):

1. Charge the deionized water, propylene glycol, dispersing agent, defoamer, and pH
adjuster into a suitable grinding vessel.

2. Begin mixing at low speed using a high-speed disperser.
3. Slowly add the titanium dioxide and Pigment Yellow 182 to the vortex.

4. Once all pigments are incorporated, increase the disperser speed to approximately 1500-
2000 RPM.

5. Disperse for 20-30 minutes, ensuring the temperature does not exceed 50°C.

6. Check the dispersion quality using a Hegman gauge. A reading of 6+ (less than 25 pm) is
desirable. Continue grinding if necessary.

o Letdown Stage (Binder Addition):
1. Reduce the disperser speed to a slow mixing speed.
2. Slowly add the styrene-acrylic emulsion to the grind paste.
3. Add the coalescing agent and the remaining defoamer while continuing to mix.
4. Mix for an additional 10-15 minutes until the batch is uniform.
o Final Adjustment:

1. While under slow agitation, add the pre-prepared rheology modifier solution to achieve the
desired viscosity.

2. Add the final portion of deionized water and mix for 5 minutes.
3. Measure the final pH and adjust to 8.0-9.0 if necessary using the pH adjuster.

Diagram 1: Paint Formulation Workflow
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Diagram 1: Paint Formulation Workflow
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Diagram 2: Performance Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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